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Compound of Interest

Compound Name: L-Dierucoyl Lecithin-D9

Cat. No.: B1159976

Get Quote

Executive Summary
L-Dierucoyl Lecithin-D9 (1,2-Dierucoyl-sn-glycero-3-phosphocholine-d9, or DEPC-d9) is a

specialized deuterated phospholipid used primarily in membrane biophysics, solid-state NMR,

and neutron scattering. Characterized by its long monounsaturated fatty acid chains (C22:1,

erucic acid) and a deuterated choline headgroup, it serves as a critical tool for studying thick

lipid bilayers and hydrophobic mismatch phenomena.

Unlike standard lipids (e.g., DOPC, POPC), DEPC-d9 is rarely a stock catalog item. This guide

outlines the specific procurement pathways, technical validation protocols, and handling

procedures required to integrate this isotope into high-integrity research workflows.

Part 1: Commercial Sourcing Strategy
Due to the niche application of long-chain deuterated lipids, DEPC-d9 is typically categorized

as a Custom Synthesis or Pharma Standard product. Researchers should not expect "add-to-

cart" availability from general distributors.

Primary Procurement Pathways
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Pathway
Recommended
Suppliers

Lead Time Purity Grade Use Case

A. Custom

Synthesis

Avanti Polar

Lipids (Croda),

Cayman

Chemical,

Echelon

Biosciences

6–12 Weeks
>99%

(Research)

Biophysics,

NMR, Neutron

Scattering

B. Pharma

Standards

Splendid Lab,

Pharmaffiliates,

BroadPharm

2–4 Weeks
Variable (Check

CoA)

QC Impurity

Testing, Mass

Spec Standards

C. Specialty

Resellers

Larodan,

Matreya
Variable >98%

Lipidomics,

Analytical

Standards

The "Custom Synthesis" Route (Recommended)
For biophysical studies (NMR, Neutron Scattering) requiring >100 mg, custom synthesis from a

major lipid manufacturer is the only route to guarantee isotopic enrichment (>99% D) and chain

integrity.

Action: Contact the Custom Synthesis Division of Avanti Polar Lipids or Cayman Chemical.

Specification to Request:

Product: 1,2-Dierucoyl-sn-glycero-3-phosphocholine-d9[1][2][3]

Modification: N,N,N-trimethyl-d9 (Headgroup Deuteration)

Parent CAS: 51779-95-4 (Non-deuterated DEPC)

Required Purity: >99%

Isotopic Enrichment: >98% Deuterium[4][5]
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The "Pharma Standard" Route
Suppliers like Splendid Lab list DEPC-d9 (Cat# CSL-65019) as an impurity standard.

Warning: Listings in this category may contain data discrepancies (e.g., incorrect molecular

weights in online databases).

Protocol: Always demand a Certificate of Analysis (CoA) and H-NMR/Mass Spec data before

purchase to verify the C22:1 chain length and D9 headgroup.

Sourcing Decision Logic
The following diagram illustrates the logical flow for procuring DEPC-d9 based on experimental

needs.
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CRITICAL: Verify CoA
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Place Order

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing DEPC-d9 based on research requirements.

Part 2: Technical Specifications & Validation
Chemical Identity[5][6][7]

Systematic Name: 1,2-Dierucoyl-sn-glycero-3-phosphocholine-d9[1][2][3][6]

Synonyms: DEPC-d9, 22:1 (cis-13) PC-d9

Molecular Formula:
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Molecular Weight: ~907.4 g/mol (approx. 9 units higher than non-deuterated DEPC: 898.3

g/mol )

Phase Transition (

): ~ -15°C to -20°C (Fluid at room temperature)

Why DEPC-d9? (Mechanistic Insight)
Hydrophobic Mismatch: DEPC has extremely long acyl chains (22 carbons), creating a

bilayer thickness of ~5.0–5.5 nm (compared to ~3.8 nm for DOPC). It is used to stabilize

transmembrane proteins with long hydrophobic domains that would otherwise aggregate in

thinner bilayers.

NMR Order Parameters: The D9-choline headgroup provides a distinct deuterium NMR

signal (quadrupolar splitting). This allows researchers to measure the headgroup tilt angle

and order parameter without interference from the solvent or acyl chains.

Neutron Contrast Matching: In neutron scattering, the D9 headgroup masks the strong

scattering of the hydrophilic region, allowing focus on the hydrophobic core or embedded

proteins.

Validation Protocol (Self-Validating System)
Upon receipt of the custom lipid, perform the following validation to ensure scientific integrity:

Mass Spectrometry (ESI-MS):

Expectation: A peak shift of +9 m/z relative to the non-deuterated parent.

Target:

(Positive Mode).

Proton NMR (

H-NMR):

Expectation: Disappearance of the sharp singlet at ~3.2 ppm (characteristic of the
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protons).

Confirmation: Integration of the terminal methyl protons (chains) should remain consistent,

while the choline signal vanishes.

Part 3: Experimental Protocols
Handling & Storage
DEPC contains cis-13 double bonds, making it susceptible to oxidation, though less so than

polyunsaturated lipids.

Storage: -20°C in glass vials with Teflon-lined caps.

Atmosphere: Always overlay with dry Argon or Nitrogen gas before closing.

Solvent: Store as a powder or in Chloroform (stabilized with ethanol). Avoid water until

hydration.

Preparation of DEPC-d9 Liposomes (Extrusion Method)
This protocol yields Large Unilamellar Vesicles (LUVs) suitable for biophysical characterization.

Materials:

DEPC-d9 (10 mg)[7]

Chloroform (HPLC Grade)

Buffer (e.g., 10mM HEPES, 150mM NaCl, pH 7.4)

Rotary Evaporator & Vacuum Pump

Extruder with 100nm Polycarbonate membrane

Workflow:

Solubilization: Dissolve 10 mg DEPC-d9 in 1 mL Chloroform in a round-bottom flask.
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Film Formation: Evaporate solvent under a stream of Nitrogen, then vacuum desiccate for >2

hours to remove trace chloroform.

Why: Residual chloroform destabilizes the bilayer and interferes with NMR signals.

Hydration: Add 1 mL buffer. Vortex vigorously for 30 minutes at Room Temperature (RT).

Note: Since

of DEPC is < 0°C, heating is not required. Hydration at RT is sufficient.

Freeze-Thaw: Subject the suspension to 5 cycles of freezing (liquid

) and thawing (warm water).

Causality: This equilibrates the solute across the lamellae, ensuring uniform multilamellar

vesicles (MLVs).

Extrusion: Pass the MLV suspension 11-21 times through a 100nm polycarbonate filter.

Result: Clear/opalescent suspension of LUVs (~100nm diameter).

Liposome Preparation Diagram

DEPC-d9
in Chloroform

Dry Lipid Film
(Vacuum >2h)

Evaporation Hydration
(Buffer, RT)

Vortex Freeze-Thaw
(5 Cycles)

Equilibration Extrusion
(100nm Filter)

Sizing LUVs
(Ready for Assay)

Final QC

Click to download full resolution via product page

Figure 2: Workflow for generating Large Unilamellar Vesicles (LUVs) from DEPC-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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